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  3. (8S,9S,11R,13S,14S,17S)-11-(2-fluoroethyl)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
(8S,9S,11R,13S,14S,17S)-11-(2-fluoroethyl)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol (8S,9S,11R,13S,14S,17S)-11-(2-fluoroethyl)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
Brand Name: Vulcanchem
CAS No.: 129000-35-7
VCID: VC21207691
InChI: InChI=1S/C20H27FO2/c1-20-11-13(8-9-21)19-15-5-3-14(22)10-12(15)2-4-16(19)17(20)6-7-18(20)23/h3,5,10,13,16-19,22-23H,2,4,6-9,11H2,1H3/t13-,16-,17-,18-,19+,20-/m0/s1
SMILES: CC12CC(C3C(C1CCC2O)CCC4=C3C=CC(=C4)O)CCF
Molecular Formula: C20H27FO2
Molecular Weight: 318.4 g/mol

(8S,9S,11R,13S,14S,17S)-11-(2-fluoroethyl)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol

CAS No.: 129000-35-7

Cat. No.: VC21207691

Molecular Formula: C20H27FO2

Molecular Weight: 318.4 g/mol

* For research use only. Not for human or veterinary use.

(8S,9S,11R,13S,14S,17S)-11-(2-fluoroethyl)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol - 129000-35-7

Specification

CAS No. 129000-35-7
Molecular Formula C20H27FO2
Molecular Weight 318.4 g/mol
IUPAC Name (8S,9S,11R,13S,14S,17S)-11-(2-fluoroethyl)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
Standard InChI InChI=1S/C20H27FO2/c1-20-11-13(8-9-21)19-15-5-3-14(22)10-12(15)2-4-16(19)17(20)6-7-18(20)23/h3,5,10,13,16-19,22-23H,2,4,6-9,11H2,1H3/t13-,16-,17-,18-,19+,20-/m0/s1
Standard InChI Key MNDCNBSELADRIV-ZFRJDGDFSA-N
Isomeric SMILES C[C@]12C[C@@H]([C@H]3[C@H]([C@@H]1CC[C@@H]2O)CCC4=C3C=CC(=C4)O)CCF
SMILES CC12CC(C3C(C1CCC2O)CCC4=C3C=CC(=C4)O)CCF
Canonical SMILES CC12CC(C3C(C1CCC2O)CCC4=C3C=CC(=C4)O)CCF

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